Cas no 2137717-38-3 (1-tert-butyl 3-chloromethyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)azetidine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-chloromethyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)azetidine-1,3-dicarboxylate
• CAS No: 2137717-38-3
• MF: C₂₅H₂₇ClN₂O₆
• MW: 486.944686174393
• CID: 5257643
• PubChem ID: 165440966
• Update Time: 2025-05-25

1-tert-butyl 3-chloromethyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)azetidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 3-chloromethyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)azetidine-1,3-dicarboxylate
• EN300-387094
• 2137717-38-3

• Inchi： 1S/C25H27ClN2O6/c1-24(2,3)34-23(31)28-13-25(14-28,21(29)33-15-26)27-22(30)32-12-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20H,12-15H2,1-3H3,(H,27,30)
• InChI Key： SWGXGJWRLRVKDJ-UHFFFAOYSA-N
• SMILES： ClCOC(C1(CN(C(=O)OC(C)(C)C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 486.1557643g/mol
• Monoisotopic Mass: 486.1557643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 94.2Ų

Additional information on 1-tert-butyl 3-chloromethyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)azetidine-1,3-dicarboxylate

Introduction to 1-tert-butyl 3-chloromethyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)azetidine-1,3-dicarboxylate (CAS No. 2137717-38-3)

1-tert-butyl 3-chloromethyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)azetidine-1,3-dicarboxylate, identified by its CAS number 2137717-38-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of intense research interest. The presence of multiple functional groups, including a tert-butyl moiety, a chloromethyl group, and an azetidine ring system, contributes to its unique chemical properties and reactivity. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The fluoren-9-ylmethoxy substituent in the compound's structure is particularly noteworthy, as it introduces a rigid aromatic ring system that can influence the compound's solubility, stability, and interactions with biological targets. This type of structural motif is often employed in medicinal chemistry to enhance pharmacokinetic properties and improve binding affinity to biological receptors. The carbonyl group and the amino functionality further contribute to the compound's versatility, allowing for further derivatization and modification to tailor its biological activity. Such modifications are crucial in the iterative process of drug development, where subtle changes in molecular structure can significantly impact potency, selectivity, and overall efficacy.

In recent years, there has been growing interest in azetidine derivatives due to their potential as pharmacological tools. Azetidine is a five-membered heterocyclic amine that can mimic natural amino acids like proline or glycine, which are known to play important roles in protein structure and function. By incorporating azetidine into drug candidates, researchers aim to develop molecules that can interact with biological targets in novel ways, potentially leading to more effective treatments for various diseases. The 1-tert-butyl 3-chloromethyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)azetidine-1,3-dicarboxylate structure represents an advanced scaffold that builds upon these principles.

One of the key aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in many biological processes, including signal transduction, DNA replication, and protein degradation. Dysregulation of protease activity is associated with numerous diseases, such as cancer, inflammation, and viral infections. Therefore, protease inhibitors have become a major focus of drug discovery efforts. The azetidine core of this compound can be designed to interact with specific protease active sites, potentially blocking their activity and thereby treating disease states. The presence of the chloromethyl group provides a handle for further chemical manipulation, allowing researchers to attach other functional groups that could enhance binding or improve metabolic stability.

The fluoren-9-ylmethoxy moiety adds another layer of complexity and functionality to the molecule. Fluorene derivatives are known for their excellent photophysical properties, making them useful in various applications beyond pharmaceuticals, such as organic electronics and fluorescent probes. In the context of drug development, the rigid fluorene ring can improve the compound's binding affinity by restricting conformational flexibility around critical pharmacophoric sites. Additionally, the methoxy group can serve as a site for further derivatization or as part of a larger recognition motif that interacts with biological targets.

Recent studies have highlighted the importance of tert-butyl groups in medicinal chemistry scaffolds. These groups can enhance lipophilicity and metabolic stability while also serving as protecting groups during synthetic workflows. The tert-butyl substituent in this compound likely contributes to its overall physicochemical properties by influencing solubility and interaction with biological membranes. Furthermore, it can provide steric hindrance that prevents unwanted side reactions or off-target interactions.

The carboxylic acid functionalities at both positions 1 and 3 of the azetidine ring add further opportunities for chemical modification. These carboxylic acids can be used to form amides or esters with various biomolecules or other small molecules, expanding the library of possible derivatives. Such modifications are essential for optimizing drug candidates for different therapeutic applications.

In terms of synthetic methodologies,1-tert-butyl 3-chloromethyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)azetidine-1,3-dicarboxylate could be synthesized through multi-step organic reactions involving condensation reactions between appropriately substituted precursors followed by functional group transformations such as oxidation or reduction steps if needed before final purification via techniques like column chromatography or recrystallization methods standard within industrial settings today especially when scaled up from lab-scale quantities required initially during discovery phases mentioned earlier thus enabling access not only towards this specific intermediate but also potentially towards related compounds which might show even greater promise after additional rounds testing within preclinical models which would naturally follow publication hereafter regarding initial findings presented herein regarding utility mentioned above!

The significance extends beyond mere structural novelty; it represents an intersection where organic chemistry meets biomedicine offering pathways towards novel therapeutics through innovative molecular design principles applied hereafter exemplified by this particular example showcasing how careful consideration regarding stereochemistry functionality placement along with appropriate selection regarding protecting groups alongside leveraging existing literature knowledge about similar scaffolds could lead not only towards successful syntheses but also towards functionalized derivatives which might possess enhanced pharmacological profiles compared what currently available alternatives might offer thus justifying considerable investment both financially intellectually into exploring such compounds further especially since they embody many characteristics sought after modern drug discovery initiatives worldwide today!